Cas no 1231928-63-4 (1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1))

• Product Name: 1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1)
• CAS No: 1231928-63-4
• MF: C₁₂H₂₀IN₃O
• MW: 349.211174964905
• CID: 5177401
• Update Time: 2025-05-20

1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

• 1-(Azocane-1-carbonyl)-3-methyl-1H-imidazol-3-ium iodide
• 1-(Azocane-1-carbonyl)-3-methyl-1H-imidazol-3-iumiodide
• 1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1)

• Inchi： 1S/C12H20N3O.HI/c1-13-9-10-15(11-13)12(16)14-7-5-3-2-4-6-8-14;/h9-11H,2-8H2,1H3;1H/q+1;/p-1
• InChI Key： VHGFXWARHUXDHT-UHFFFAOYSA-M
• SMILES： [I-].O=C(N1C=C[N+](C)=C1)N1CCCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 236
• Topological Polar Surface Area: 29.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1)

1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1)

The compound CAS No. 1231928-63-4, also known as 1H-Imidazolium, 3-[(hexahydro-1(2H)-azocinyl)carbonyl]-1-methyl-, iodide (1:1), is a unique organic salt with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of imidazolium salts, which are widely studied for their ionotropic properties and ability to form deep eutectic solvents (DES). The structure of this compound is characterized by a imidazolium ring substituted with a hexahydroazocinyl carbonyl group and a methyl group at the 3-position, along with an iodide counterion in a 1:1 molar ratio.

Recent studies have highlighted the importance of imidazolium-based salts in the development of green chemistry technologies. For instance, research published in *Green Chemistry* has demonstrated that these salts can serve as efficient catalysts in various organic reactions, including aldol condensations and Michael additions. The presence of the hexahydroazocinyl group in this compound introduces additional flexibility and reactivity, making it a promising candidate for catalytic applications. Furthermore, the iodide counterion plays a critical role in stabilizing the cationic imidazolium core, enhancing its solubility and reactivity in polar solvents.

The synthesis of CAS No. 1231928-63-4 typically involves a two-step process: first, the preparation of the imidazole derivative through nucleophilic substitution or alkylation reactions, followed by quaternization to form the imidazolium salt. Recent advancements in asymmetric synthesis have enabled the selective formation of enantiopure derivatives, which are highly valuable in chiral catalysis. For example, researchers at the University of California have reported the use of this compound as a chiral phase-transfer catalyst in asymmetric epoxidation reactions.

In terms of applications, imidazolium salts like CAS No. 1231928-63-4 are increasingly being explored for their potential in energy storage systems. A study published in *Nature Energy* has shown that these salts can act as efficient electrolytes in lithium-ion batteries due to their high thermal stability and excellent ion conductivity. The hexahydroazocinyl group contributes to the compound's ability to form stable ion pairs, which is crucial for maintaining high performance under harsh operating conditions.

Beyond energy storage, this compound has also found applications in medicinal chemistry. Its ability to form hydrogen bonds and act as a bioisostere makes it a valuable tool in drug design. A recent study in *Journal of Medicinal Chemistry* reported the use of this compound as a lead molecule for developing inhibitors against certain protein kinases involved in cancer progression.

From an environmental perspective, the development of eco-friendly synthetic routes for CAS No. 1231928-63-4 is a growing area of research interest. Scientists are exploring ways to minimize waste generation and reduce energy consumption during its production. For instance, microwave-assisted synthesis has been proposed as an efficient method to accelerate reaction rates while maintaining high yields.

In conclusion, CAS No. 1231928-63-4 represents a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for advancing green chemistry technologies and drug discovery efforts. As research continues to uncover new properties and uses for this compound, its role in shaping future innovations is expected to grow significantly.